4-Chloro-2-(tributylstannyl)pyridine
Overview
Description
“4-Chloro-2-(tributylstannyl)pyridine” is a chemical compound with the empirical formula C17H30ClNSn . It has a molecular weight of 402.59 . It is typically sold in solid form .
Molecular Structure Analysis
The SMILES string for “4-Chloro-2-(tributylstannyl)pyridine” isCCCC [Sn] (CCCC) (CCCC)c1cc (Cl)ccn1 . This indicates that the molecule consists of a pyridine ring with a chlorine atom at the 4th position and a tributylstannyl group at the 2nd position .
Scientific Research Applications
Synthesis of Heterocyclic Compounds : 4-Chloro-2-(tributylstannyl)pyridine is used as an intermediate in the synthesis of various heterocyclic compounds. For instance, it's involved in the preparation of 2,6-di(pyridin-2-yl)pyrimidines through cross-coupling reactions, which have applications in optical absorption and emission properties studies (Hadad et al., 2011).
'LEGO' System in Organic Synthesis : The compound is used in the 'LEGO' system for organic synthesis, particularly in the production of 4-stannyl-, 4-bromo-, and branched oligopyridines. This process involves regioselective [4+2] cycloadditions with ethynyltributyltin (Pabst & Sauer, 1999).
Preparation of Functionalized Pyridines : Ethynyltributyltin, a related compound, reacts with various substrates to yield functionalized pyridines, such as 4-tributylstannyl-6-phenyl-pyridine-2-carboxylic acid methyl ester. These pyridines have potential applications in the development of pharmaceuticals and agrochemicals (Sauer & Heldmann, 1998).
Electroactive Ligands in Metal Complexes : It is used in the creation of electroactive ligands, such as in the synthesis of metal complexes with tetrathiafulvalene-acetylacetonate. These complexes have applications in the study of mixed-valence states and redox-active ligands (Massue et al., 2005).
Synthesis of Stannylated Heterocycles : 4-Chloro-2-(tributylstannyl)pyridine is also crucial in the synthesis of stannylated heterocycles, such as furanone and pyrrolone. These compounds serve as intermediates for further chemical transformations (Reginato et al., 1995).
Drug Delivery Systems : The compound plays a role in the development of drug delivery systems, especially in the encapsulation of lipophilic substances for targeted delivery in biomedical applications (Mattsson et al., 2010).
Asymmetric Synthesis : It is used in the preparation of enantiopure compounds, like 2-(tributylstannyl)pyrrolidine, which are important in asymmetric synthesis and pharmaceutical chemistry (Gawley et al., 2005).
Safety And Hazards
properties
IUPAC Name |
tributyl-(4-chloropyridin-2-yl)stannane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3ClN.3C4H9.Sn/c6-5-1-3-7-4-2-5;3*1-3-4-2;/h1-3H;3*1,3-4H2,2H3; |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ISUMXRDJZLNDIM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC[Sn](CCCC)(CCCC)C1=NC=CC(=C1)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H30ClNSn |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10656774 |
Source
|
| Record name | 4-Chloro-2-(tributylstannyl)pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10656774 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
402.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chloro-2-(tributylstannyl)pyridine | |
CAS RN |
1204580-71-1 |
Source
|
| Record name | 4-Chloro-2-(tributylstannyl)pyridine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1204580-71-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Chloro-2-(tributylstannyl)pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10656774 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-Chloro-2-(tributylstannyl)pyridine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Citations
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